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Compound of Interest

Compound Name: 1-Bromododecane-d3

Cat. No.: B1383035

This technical guide provides a comprehensive overview of 1-Bromododecane-12,12,12-d3, a
deuterated analog of 1-bromododecane. It is intended for researchers, scientists, and
professionals in drug development and other scientific fields who utilize isotopically labeled
compounds for their studies. This document covers the chemical structure, formula, and
physical properties of 1-Bromododecane-12,12,12-d3, alongside a detailed experimental
protocol for its synthesis.

Chemical Structure and Formula

1-Bromododecane-12,12,12-d3 is a saturated long-chain alkyl halide in which the three
hydrogen atoms of the terminal methyl group have been replaced with deuterium atoms. This
specific isotopic labeling makes it a valuable tool in various research applications, particularly
as an internal standard in mass spectrometry-based analyses.

Chemical Formula: CD3(CH2)10CH2Br[1]
Synonyms: Lauryl bromide-12,12,12-d3
CAS Number: 204259-68-7[1]

The structure consists of a twelve-carbon chain with a bromine atom attached to the first
carbon (C1) and three deuterium atoms on the twelfth carbon (C12).

Physicochemical Properties
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The introduction of deuterium atoms has a minimal effect on the chemical properties of the
molecule but results in a higher molecular weight compared to its non-deuterated counterpart.
The following table summarizes the key quantitative data for 1-Bromododecane-12,12,12-d3
and compares it with 1-bromododecane.

1-Bromododecane-

Property 12,12,12-d3 1-Bromododecane
Molecular Weight 252.25 g/mol [1] 249.23 g/mol [2]

Boiling Point 134-135 °C at 6 mmHg[1] 276 °C at 760 mmHg][3]
Melting Point -11 to -9 °C[1] -9.5 °C[3]

Density 1.050 g/mL at 25 °C[1] 1.038 g/mL at 25 °C[3]
Isotopic Purity 99 atom % D[1] Not Applicable

Experimental Protocols

The synthesis of 1-Bromododecane-12,12,12-d3 can be achieved by adapting established
methods for the synthesis of 1-bromododecane, with the crucial difference being the use of a
deuterated starting material. A common and effective method is the bromination of the
corresponding deuterated alcohol, 1-dodecanol-12,12,12-d3, using hydrobromic acid and
sulfuric acid as a catalyst.

Synthesis of 1-Bromododecane-12,12,12-d3 from 1-Dodecanol-12,12,12-d3
This protocol is adapted from the synthesis of unlabeled 1-bromododecane.

Materials:

1-Dodecanol-12,12,12-d3

Hydrobromic acid (48%)

Concentrated sulfuric acid

Sodium bicarbonate solution (5% w/v)
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Anhydrous magnesium sulfate
Diethyl ether

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus
Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-
dodecanol-12,12,12-d3 and hydrobromic acid.

Catalyst Addition: Slowly add concentrated sulfuric acid to the mixture while cooling the flask
in an ice bath to control the exothermic reaction.

Reflux: Heat the reaction mixture to reflux and maintain it for several hours to ensure the
complete conversion of the alcohol to the alkyl bromide. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

Workup: After cooling to room temperature, transfer the reaction mixture to a separatory
funnel. Add diethyl ether to extract the organic layer.

Washing: Wash the organic layer sequentially with water and a 5% sodium bicarbonate
solution to neutralize any remaining acid.

Drying: Dry the organic layer over anhydrous magnesium sulfate.
Solvent Removal: Remove the diethyl ether by rotary evaporation.

Purification: Purify the crude 1-Bromododecane-12,12,12-d3 by vacuum distillation to obtain
the final product.

Visualizations
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The following diagrams illustrate the chemical structure and the synthesis workflow for 1-
Bromododecane-12,12,12-d3.
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Chemical Structure of 1-Bromododecane-12,12,12-d3

Br-CHa- (CH2)10- CDs
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Synthesis Workflow of 1-Bromododecane-12,12,12-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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